Cas no 2060047-82-5 (4-(4-bromophenyl)-2-(trifluoromethyl)aniline)

• Product Name: 4-(4-bromophenyl)-2-(trifluoromethyl)aniline
• CAS No: 2060047-82-5
• MF: C₁₃H₉BrF₃N
• MW: 316.116472959518
• MDL: MFCD30500310
• CID: 5193352
• PubChem ID: 125457729
• Update Time: 2025-06-11

4-(4-bromophenyl)-2-(trifluoromethyl)aniline Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-4-amine, 4'-bromo-3-(trifluoromethyl)-
• 4-(4-bromophenyl)-2-(trifluoromethyl)aniline

• MDL： MFCD30500310
• Inchi： 1S/C13H9BrF3N/c14-10-4-1-8(2-5-10)9-3-6-12(18)11(7-9)13(15,16)17/h1-7H,18H2
• InChI Key： UVYTVMBLOFFYTB-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(Br)C=C2)=CC=C(N)C(C(F)(F)F)=C1

Additional information on 4-(4-bromophenyl)-2-(trifluoromethyl)aniline

4-(4-Bromophenyl)-2-(Trifluoromethyl)Aniline: A Comprehensive Overview

4-(4-Bromophenyl)-2-(Trifluoromethyl)Aniline, also known by its CAS number CAS No 2060047-82-5, is a highly specialized organic compound that has garnered significant attention in the fields of materials science and pharmaceutical research. This compound is characterized by its unique structure, which combines a bromophenyl group and a trifluoromethyl group attached to an aniline backbone. The presence of these substituents imparts distinctive electronic and steric properties, making it a valuable building block in the synthesis of advanced materials and bioactive molecules.

The synthesis of 4-(4-Bromophenyl)-2-(Trifluoromethyl)Aniline involves a series of carefully optimized reactions, including nucleophilic aromatic substitution and Friedel-Crafts alkylation. Recent advancements in catalytic systems have enabled the efficient production of this compound with high purity and yield. Its structural versatility has been exploited in the development of novel semiconducting materials, where the bromine and trifluoromethyl groups play a crucial role in tuning the electronic properties of the material.

In terms of physical properties, 4-(4-Bromophenyl)-2-(Trifluoromethyl)Aniline exhibits a high melting point due to its rigid aromatic structure and strong intermolecular hydrogen bonding. The compound is also highly soluble in common organic solvents, which facilitates its use in various solution-based fabrication techniques. Recent studies have demonstrated its potential as a precursor for the synthesis of graphene-like carbon nitride materials, which hold promise for applications in energy storage and catalysis.

The application of 4-(4-Bromophenyl)-2-(Trifluoromethyl)Aniline extends beyond materials science into the realm of drug discovery. Its ability to act as a chiral template has been leveraged in asymmetric synthesis, enabling the construction of complex molecular architectures with high enantioselectivity. Furthermore, its role as an intermediate in the synthesis of bioactive compounds has been highlighted in recent pharmacological studies.

Recent research has focused on the environmental impact and sustainability aspects of CAS No 2060047-82-5. Studies have shown that its production process can be optimized to reduce waste generation and energy consumption, aligning with global efforts towards greener chemical manufacturing. Additionally, investigations into its biodegradation pathways have provided insights into its potential ecological footprint, which is critical for regulatory compliance and industrial applications.

In conclusion, 4-(4-Bromophenyl)-2-(Trifluoromethyl)Aniline stands as a testament to the ingenuity of modern organic chemistry. Its unique properties, versatile applications, and ongoing research advancements underscore its importance as a key compound in contemporary scientific endeavors.